2-(3-(benzo[d][1,3]dioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C19H19N3O4S/c1-27-15-4-2-3-13(9-15)20-18(23)11-21-7-8-22(19(21)24)14-5-6-16-17(10-14)26-12-25-16/h2-6,9-10H,7-8,11-12H2,1H3,(H,20,23)
• InChI Key: BEDBSRFBAFTRPJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CN2CCN(C2=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol
• CAS No.: 1331224-57-7

Description

The compound contains several functional groups including a benzo[d][1,3]dioxol-5-yl group, an imidazolidin-2-one group, and a methylthiophenyl group. These groups could potentially contribute to the compound’s reactivity and properties.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the functional groups present. For example, the imidazolidin-2-one group might be involved in nucleophilic reactions.

Physical and Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be determined experimentally. Some properties might also be predicted based on the structure of the compound.

Scientific Research Applications

Antimicrobial and Antitumor Activities

Research has shown that compounds structurally related to 2-(3-(benzo[d][1,3]dioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(3-(methylthio)phenyl)acetamide exhibit significant antimicrobial and antitumor properties. For instance, benzoimidazole derivatives have been synthesized and investigated for their antimicrobial and genotoxic activities, demonstrating potential as antimicrobial agents (Benvenuti et al., 1997). Similarly, derivatives containing the benzothiazole moiety have been evaluated for their antitumor activity, indicating considerable anticancer potential against various cancer cell lines (Yurttaş et al., 2015).

Anti-inflammatory Applications

Derivatives of this compound have been explored for their anti-inflammatory capabilities. A study demonstrated the synthesis and evaluation of novel compounds for anti-inflammatory activity using both in vitro and in vivo models. These compounds showed promising anti-inflammatory effects, highlighting their potential for further development as anti-inflammatory agents (Nikalje et al., 2015).

Molecular Docking Studies

Molecular docking studies are a crucial aspect of understanding the interaction between these compounds and biological targets. The aforementioned anti-inflammatory study also included molecular docking to ascertain the binding affinity towards human serum albumin (HSA), providing insights into the mechanism of action and potential efficacy of these compounds (Nikalje et al., 2015).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, stability, and interactions with other compounds.